Cas no 17404-44-3 (2-(Octan-3-yl)phenol)

2-(Octan-3-yl)phenol Properties

Names and Identifiers

• Phenol,2-(1-ethylhexyl)-
• 2-octan-3-ylphenol
• 2-(octan-3-yl)phenol
• o-(1-Ethylhexyl)phenol
• Einecs 241-426-9
• 2-(1-Ethylhexyl)phenol
• Phenol, 2-(1-ethylhexyl)-
• DTXSID10938461
• NS00003749
• SCHEMBL981301
• D92919
• AKOS037645202
• AS-58363
• 17404-44-3
• EINECS 241-426-9
• WBQRXJLVMAWCMN-UHFFFAOYSA-N
• o-(1-ethylhexyl)phenol
• +Expand

• MDL： MFCD24713842
• InChIKey： WBQRXJLVMAWCMN-UHFFFAOYSA-N
• Inchi： 1S/C14H22O/c1-3-5-6-9-12(4-2)13-10-7-8-11-14(13)15/h7-8,10-12,15H,3-6,9H2,1-2H3
• SMILES： O([H])C1=C([H])C([H])=C([H])C([H])=C1C([H])(C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 206.16716
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 6
• Monoisotopic Mass: 206.167065321g/mol
• Heavy Atom Count: 15
• Complexity: 155
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.6
• Topological Polar Surface Area: 20.2

Experimental Properties

• PSA: 20.23